2-oxo-2-phenylethyl [1,1'-biphenyl]-2-carboxylate

• Molecular Formula: C21H16O3
• Molecular Weight: 316.3 g/mol
• IUPAC Name: phenacyl 2-phenylbenzoate
• InChI: InChI=1S/C21H16O3/c22-20(17-11-5-2-6-12-17)15-24-21(23)19-14-8-7-13-18(19)16-9-3-1-4-10-16/h1-14H,15H2
• InChI Key: QGTZDOXHDQBPKT-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C2=CC=CC=C2C(=O)OCC(=O)C3=CC=CC=C3

Description

It was originally characterized based on its antiviral activities but has since been found to exert anti-proliferative, immunoregulatory, and proinflammatory activities .

Preparation Methods

Synthetic Routes and Reaction Conditions: GI-570206 is produced recombinantly. The human Interferon-gamma, consisting of amino acids Gln24-Gln166, is expressed in Escherichia coli. The recombinant protein has a predicted molecular mass of 16,907 Da and is purified to a purity of over 95% as determined by Coomassie stained SDS-PAGE .

Industrial Production Methods: The production involves expressing the protein in Escherichia coli, followed by purification using techniques such as SDS-PAGE. The protein solution is filtered and formulated in 10mM Sodium succinate, 4% Mannitol, pH 5.0. The endotoxin level is maintained below 0.1 EU/µg .

Chemical Reactions Analysis

Types of Reactions: GI-570206 undergoes various biochemical reactions, including:

Oxidation: It can be oxidized by reactive oxygen species.

Reduction: It can be reduced by reducing agents like dithiothreitol.

Substitution: It can undergo substitution reactions with other cytokines or receptors.

Common Reagents and Conditions:

Oxidation: Reactive oxygen species.

Reduction: Dithiothreitol.

Substitution: Other cytokines or receptors under physiological conditions.

Major Products Formed: The major products formed from these reactions include modified forms of Interferon-gamma with altered biological activities .

Scientific Research Applications

GI-570206 has a wide range of scientific research applications:

Chemistry: Used in studies involving protein-protein interactions and signaling pathways.

Biology: Plays a crucial role in immunological research, particularly in understanding the immune response.

Medicine: Used in clinical research for its antiviral, anti-proliferative, and immunoregulatory properties.

Industry: Employed in the production of therapeutic proteins and in the development of diagnostic assays.

Mechanism of Action

GI-570206 exerts its effects by binding to the Interferon-gamma receptor, which is composed of two subunits: IFN-γR1 and IFN-γR2. This binding activates the JAK-STAT signaling pathway, leading to the transcription of various genes involved in immune response, cell proliferation, and apoptosis .

Comparison with Similar Compounds

• Interferon-alpha
• Interferon-beta
• Tumor Necrosis Factor-alpha

Comparison:

Interferon-alpha and Interferon-beta: Both are also cytokines with antiviral properties but differ in their receptor binding and specific immune responses.

Tumor Necrosis Factor-alpha: Another cytokine involved in inflammation and immune regulation but has different molecular targets and pathways.

Uniqueness: GI-570206 is unique in its ability to upregulate MHC class I and II antigen expression by antigen-presenting cells, making it particularly effective in immunoregulatory activities .